Cas no 1807206-68-3 (Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate)

• Product Name: Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate
• CAS No: 1807206-68-3
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 4947365
• Update Time: 2025-07-21

Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate

• Inchi： 1S/C11H9ClN2O4/c1-2-18-11(15)8-4-3-7(6-13)10(14(16)17)9(8)5-12/h3-4H,2,5H2,1H3
• InChI Key： ZXBACQBWKSXQRD-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C#N)C=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate

Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate (CAS No. 1807206-68-3): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate (CAS No. 1807206-68-3) is a highly reactive and versatile intermediate that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound, characterized by its unique structural features, serves as a crucial building block in the synthesis of various biologically active molecules. Its molecular structure, featuring both electrophilic and nucleophilic sites, makes it an invaluable asset for chemists working on the development of novel therapeutic agents.

The< strong>Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate molecule consists of a benzoate backbone substituted with a chloromethyl group at the 2-position, a cyano group at the 4-position, and a nitro group at the 3-position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry. The chloromethyl group, for instance, is highly electrophilic and can readily undergo nucleophilic substitution reactions, making it an excellent precursor for introducing various functional groups into complex molecular frameworks.

In recent years, there has been a growing interest in the use of< strong>Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate as a key intermediate in the synthesis of pharmaceutical compounds. Its structural motifs are frequently found in natural products and drug candidates, highlighting its importance in medicinal chemistry. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The nitro group, in particular, can be reduced to an amine, which can then be further functionalized to produce bioactive molecules with specific pharmacological properties.

The< strong>Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate CAS No. 1807206-68-3 has also found applications in the synthesis of agrochemicals. Its reactivity allows for the introduction of various substituents that can enhance the efficacy and selectivity of crop protection agents. Researchers have utilized this intermediate to develop novel herbicides and fungicides that target specific metabolic pathways in plants, thereby improving agricultural productivity while minimizing environmental impact.

One of the most compelling aspects of< strong>Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate is its role in cross-coupling reactions. The presence of both electron-withdrawing nitro and cyano groups enhances its participation in palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl and heteroaryl systems, which are common motifs in many pharmaceuticals. By leveraging these coupling reactions, chemists can efficiently build complex molecular architectures that exhibit desirable biological activities.

The< strong>Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate CAS No. 1807206-68-3 is also being explored in materials science applications. Its ability to undergo polymerization reactions makes it a potential monomer for creating advanced materials with tailored properties. For example, researchers have investigated its use in synthesizing conductive polymers that could find applications in electronic devices and sensors. The unique electronic properties imparted by the nitro and cyano groups make these polymers particularly interesting for optoelectronic applications.

In academic research,< strong>Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined reactivity patterns provide chemists with a platform to explore innovative synthetic strategies that could be applied to other challenging molecular systems. Recent studies have demonstrated its utility in flow chemistry experiments, where controlled reaction conditions allow for high yields and scalability.

The pharmaceutical industry has also recognized the importance of< strong>Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate CAS No. 1807206-68-3 as a key intermediate in drug discovery programs. Its structural features are often incorporated into lead compounds that exhibit promising biological activity against various diseases. By systematically modifying its functional groups, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds, leading to the development of safer and more effective therapeutics.

In conclusion,< strong>Ethyl 2-chloromethyl-4-cyano-3-nitrobenzoate is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for organic synthesis, pharmaceutical development, agrochemical production, materials science, and academic research. As our understanding of its reactivity continues to evolve, we can expect to see even more innovative uses emerge from this versatile chemical building block.